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Cat. No.: B15351903 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed overview of the chemical properties and reactivity

of Ethylenebis(oxy)bis(sodium), also known as disodium ethylene glycolate. Extensive

literature searches have revealed a significant lack of information regarding a specific biological

mechanism of action for this compound. Therefore, this guide focuses on its well-documented

chemical characteristics, including its role as a strong base and nucleophile in organic

synthesis. The potential for interaction with biological molecules is discussed from a chemical

perspective, in the absence of direct biological data.

Introduction
Ethylenebis(oxy)bis(sodium) (CAS No. 10604-71-4) is the disodium salt of ethylene glycol. It

is a dialkoxide, characterized by the deprotonation of both hydroxyl groups of ethylene glycol.

While this compound is utilized in various chemical applications, there is a notable absence of

published research detailing its specific pharmacological effects, cellular targets, or signaling

pathways in a biological context. This guide consolidates the available chemical information to

provide a foundational understanding of its potential interactions.

Chemical Properties and Reactivity
Ethylenebis(oxy)bis(sodium) is a potent nucleophile and a strong base.[1] Its reactivity is

primarily governed by the two negatively charged oxygen atoms, which readily attack
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electrophilic centers.[1] This characteristic makes it a valuable reagent in organic synthesis for

the formation of new carbon-oxygen bonds.[1]

Table 1: Chemical and Physical Properties of Ethylenebis(oxy)bis(sodium)

Property Value Reference

CAS Number 10604-71-4 ChemicalBook

Molecular Formula C₂H₄Na₂O₂ ChemicalBook

Molecular Weight 106.03 g/mol ChemicalBook

Synonyms

Disodium ethylene glycolate,

Sodium ethylene glycoxide,

Disodium 1,2-ethanediolate

ChemicalBook

Appearance
White solid (typical for

alkoxides)
General chemical knowledge

Key Reactivity
Strong base, Potent

nucleophile
[1]

Role in Organic Synthesis
The primary application of Ethylenebis(oxy)bis(sodium) is in organic synthesis, most notably

in the Williamson ether synthesis. Due to its difunctional nature, it can react with one or two

equivalents of an alkyl halide to form mono- or di-ethers of ethylene glycol.[1]

Below is a diagram illustrating the general workflow of a Williamson ether synthesis using

Ethylenebis(oxy)bis(sodium).
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Reactants

Reaction

Products

Ethylenebis(oxy)bis(sodium)
(Na-O-CH₂-CH₂-O-Na)

Nucleophilic
Substitution (SN2)

Alkyl Halide
(2 R-X)

Glycol Ether
(R-O-CH₂-CH₂-O-R)

Sodium Halide
(2 NaX)

Click to download full resolution via product page

Caption: Williamson Ether Synthesis Workflow.

Theoretical Biological Interactions (Absence of
Experimental Data)
Given its chemical nature as a strong base and nucleophile, Ethylenebis(oxy)bis(sodium)
would be expected to be highly reactive in a biological environment. In an aqueous

physiological system, it would likely be rapidly protonated by water to form ethylene glycol and

sodium hydroxide.

The potential for direct interaction with biological macromolecules is high. The alkoxide

moieties could act as potent nucleophiles, attacking electrophilic sites on proteins (e.g.,

carbonyl groups in peptide backbones or amino acid side chains) and other biomolecules. This

could lead to non-specific covalent modifications and potential disruption of protein structure

and function.

Additionally, its nature as a strong base would significantly alter local pH, which could lead to

denaturation of proteins and other pH-sensitive cellular components.

It is important to emphasize that these are theoretical interactions based on chemical

principles. Without experimental data, the specific biological targets and the consequences of

these interactions remain unknown.
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Experimental Protocols
A thorough search of scientific literature did not yield any specific experimental protocols

detailing the investigation of the biological mechanism of action of

Ethylenebis(oxy)bis(sodium). Research on this compound has been focused on its role in

chemical synthesis.

Quantitative Data
No quantitative data regarding the biological or pharmacological effects of

Ethylenebis(oxy)bis(sodium) (e.g., IC50, LD50, binding affinities) were found in the public

domain.

Conclusion
Ethylenebis(oxy)bis(sodium) is a well-characterized chemical reagent with utility in organic

synthesis due to its properties as a strong base and potent nucleophile. However, there is a

significant gap in the scientific literature regarding its mechanism of action in biological

systems. Based on its chemical reactivity, it is plausible that it would exhibit non-specific

interactions with biological molecules, leading to cellular disruption. Further research is

required to elucidate any specific biological effects and to determine if it has any potential for

therapeutic or toxicological significance. For professionals in drug development, the high

reactivity and lack of specificity suggest a challenging profile for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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